4,8-Dimethylnon-7-en-2-ol
Cat. No. B1222714
Key on ui cas rn:
40596-76-7
M. Wt: 170.29 g/mol
InChI Key: CUIWFRIESJGBPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03970704
Procedure details
Eighty ml. of a 3M solution of methylmagnesium bromide in ether is added slowly to 31 g. of citronellal in 250 ml. of dry ether. The mixture is heated at reflux for about 1 hour, cooled to 0° and treated with saturated aqueous ammonium chloride until reaction subsides. The organic layer is separated and the aqueous layer extracted with ether. The organic layer and ether extracts are combined, washed with water and brine and dried over magnesium sulfate. Evaporation of the solvent gives 4,8-dimethylnon-7-en-2-ol.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][Mg]Br.[CH3:4][C:5](=[CH:7][CH2:8][CH2:9][CH:10]([CH2:12][CH:13]=[O:14])[CH3:11])[CH3:6].[Cl-].[NH4+]>CCOCC>[CH3:11][CH:10]([CH2:9][CH2:8][CH:7]=[C:5]([CH3:6])[CH3:4])[CH2:12][CH:13]([OH:14])[CH3:1] |f:2.3|
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Inputs
Step One
[Compound]
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C[Mg]Br
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(C)=CCCC(C)CC=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCOCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for about 1 hour
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to 0°
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer is separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous layer extracted with ether
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WASH
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Type
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WASH
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Details
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washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporation of the solvent
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(CC(C)O)CCC=C(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
